Cas no 2092808-13-2 (3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol)

3-{3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol is a heterocyclic compound featuring a piperidine core substituted with a hydroxyl group and a 1,2,4-oxadiazole moiety bearing an isopropyl group. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity. The presence of both oxadiazole and piperidine rings suggests utility in pharmaceutical and agrochemical applications, particularly as a scaffold for drug discovery or as an intermediate in synthesis. The hydroxyl group offers a site for further functionalization, while the oxadiazole ring may contribute to ligand-receptor interactions. Its balanced lipophilicity and steric profile make it a candidate for optimizing pharmacokinetic properties in medicinal chemistry.
3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol structure
2092808-13-2 structure
Product Name:3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol
CAS No:2092808-13-2
MF:C11H19N3O2
MW:225.287462472916
MDL:MFCD31667396
CID:4637139
PubChem ID:131587632
Update Time:2025-06-25

3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
    • 3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol
    • MDL: MFCD31667396
    • Inchi: 1S/C11H19N3O2/c1-8(2)10-13-9(16-14-10)6-11(15)4-3-5-12-7-11/h8,12,15H,3-7H2,1-2H3
    • InChI Key: MNJMCPBKARMDKF-UHFFFAOYSA-N
    • SMILES: N1CCCC(CC2ON=C(C(C)C)N=2)(O)C1

3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-313540-1g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95%
1g
$1029.0 2023-09-05
Enamine
EN300-313540-5g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95%
5g
$2981.0 2023-09-05
Enamine
EN300-313540-10g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95%
10g
$4421.0 2023-09-05
Enamine
EN300-313540-0.05g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
0.05g
$238.0 2025-03-19
Enamine
EN300-313540-0.1g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
0.1g
$355.0 2025-03-19
Enamine
EN300-313540-0.25g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
0.25g
$509.0 2025-03-19
Enamine
EN300-313540-0.5g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
0.5g
$803.0 2025-03-19
Enamine
EN300-313540-1.0g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
1.0g
$1029.0 2025-03-19
Enamine
EN300-313540-2.5g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
2.5g
$2014.0 2025-03-19
Enamine
EN300-313540-5.0g
3-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-3-ol
2092808-13-2 95.0%
5.0g
$2981.0 2025-03-19

3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol Related Literature

Additional information on 3-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidin-3-ol

Compound CAS No 2092808-13-2: 3-{3-(Propan-2-Yl)-1,2,4-Oxadiazol-5-Ylmethyl}Piperidin-3-Ol

The compound with CAS No 2092808-13-2, known as 3-{3-(Propan-2-Yl)-1,2,4-Oxadiazol-5-Ylmethyl}Piperidin-3-Ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a 1,2,4-Oxadiazole ring system and a Piperidine moiety, which together contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of Oxadiazole derivatives in drug discovery. The Oxadiazole ring system is known for its ability to enhance the stability and bioavailability of molecules. In this compound, the Oxadiazole ring is substituted with a Propan-2-Yl group at position 3 and a methyl group at position 5. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological systems.

The Piperidine ring in this compound adds another layer of complexity to its structure. Piperidine is a six-membered ring containing one nitrogen atom and is commonly found in many bioactive compounds. In this case, the piperidine ring is substituted with a hydroxyl group at position 3 and a methylene group attached to the oxadiazole ring at position 5. This arrangement creates a rigid yet flexible structure that can potentially interact with various biological targets.

One of the most promising applications of this compound lies in its potential as a small molecule inhibitor or agonist in drug development. Recent research has shown that molecules with similar structural features have demonstrated potent activity against various disease targets, including cancer and neurodegenerative disorders. The presence of both the oxadiazole and piperidine moieties in this compound suggests that it may exhibit similar or even superior bioactivity compared to existing compounds.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the oxadiazole ring followed by coupling reactions to introduce the piperidine moiety. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for further studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under different conditions.

Looking ahead, ongoing research is focused on understanding the pharmacokinetic properties of this compound. Studies are being conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results suggest that this compound may have favorable pharmacokinetic characteristics, making it an attractive candidate for further preclinical testing.

In conclusion, CAS No 2092808-13-2 represents a significant advancement in the field of organic chemistry. Its unique structure combines two key functional groups—Oxadiazole and Piperidine—to create a molecule with immense potential in drug discovery and development. As research continues to uncover its full range of applications, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd